Cas no 2229192-85-0 (5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine)
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine
- 2229192-85-0
- 5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine
- EN300-1740559
-
- Inchi: 1S/C9H11N3OS/c1-5(2)9-11-4-7(14-9)6-3-8(10)12-13-6/h3-5H,1-2H3,(H2,10,12)
- InChI Key: ZVFBFMZMOASVQP-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(C)C)C1=CC(N)=NO1
Computed Properties
- Exact Mass: 209.06228316g/mol
- Monoisotopic Mass: 209.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 93.2Ų
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1740559-0.05g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 0.05g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1740559-0.1g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 0.1g |
$1585.0 | 2023-09-20 | ||
| Enamine | EN300-1740559-0.25g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 0.25g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1740559-0.5g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 0.5g |
$1728.0 | 2023-09-20 | ||
| Enamine | EN300-1740559-1.0g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 1g |
$1801.0 | 2023-06-03 | ||
| Enamine | EN300-1740559-2.5g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 2.5g |
$3530.0 | 2023-09-20 | ||
| Enamine | EN300-1740559-5.0g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 5g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1740559-10.0g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 10g |
$7742.0 | 2023-06-03 | ||
| Enamine | EN300-1740559-1g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 1g |
$1801.0 | 2023-09-20 | ||
| Enamine | EN300-1740559-5g |
5-[2-(propan-2-yl)-1,3-thiazol-5-yl]-1,2-oxazol-3-amine |
2229192-85-0 | 5g |
$5221.0 | 2023-09-20 |
5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine
Recent Advances in the Study of 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine (CAS: 2229192-85-0)
The compound 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine (CAS: 2229192-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazole-oxazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.
One of the most notable advancements in the study of this compound is its role as a potent inhibitor of specific kinase targets. Kinases are crucial regulators of cellular signaling, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro and in vivo studies have demonstrated that 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine exhibits selective inhibition against certain kinase isoforms, with a favorable pharmacokinetic profile. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.
In addition to its kinase inhibitory activity, recent research has explored the compound's interactions with other molecular targets. For instance, studies have indicated that it may modulate the activity of G-protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This dual-targeting capability highlights the versatility of 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine and underscores its potential as a multi-functional therapeutic agent.
The synthesis of this compound has also been a focal point of recent investigations. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency and reduce reaction times. These methodological improvements are expected to facilitate further exploration of the compound's therapeutic potential.
Despite these promising developments, challenges remain in the clinical translation of 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing studies are focusing on structural modifications to optimize its pharmacological properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound toward clinical trials.
In conclusion, 5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine (CAS: 2229192-85-0) represents a promising candidate for drug development, with its unique chemical structure and multi-targeting capabilities. Continued research into its mechanistic actions, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.
2229192-85-0 (5-2-(propan-2-yl)-1,3-thiazol-5-yl-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)